Cas no 1368175-86-3 (1,7-Naphthyridine-6-carboxylic acid)

• Product Name: 1,7-Naphthyridine-6-carboxylic acid
• CAS No: 1368175-86-3
• MF: C₉H₆N₂O₂
• MW: 174.156141757965
• MDL: MFCD22066693
• CID: 4697410
• Update Time: 2025-05-22

1,7-Naphthyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,7-naphthyridine-6-carboxylic acid
• 1,7-naphthyridine-6-carboxylic?acid
• [1,7]Naphthyridine-6-carboxylic acid
• 1,7-Naphthyridine-6-carboxylic acid

• MDL： MFCD22066693
• Inchi： 1S/C9H6N2O2/c12-9(13)7-4-6-2-1-3-10-8(6)5-11-7/h1-5H,(H,12,13)
• InChI Key： LGHAIFYRBKYBMV-UHFFFAOYSA-N
• SMILES： OC(C1C=C2C=CC=NC2=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 208
• Topological Polar Surface Area: 63.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridine carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines Naphthyridine carboxylic acids and derivatives

Additional information on 1,7-Naphthyridine-6-carboxylic acid

1,7-Naphthyridine-6-carboxylic acid (CAS 1368175-86-3): A Versatile Building Block in Medicinal Chemistry and Beyond

The 1,7-Naphthyridine-6-carboxylic acid (CAS 1368175-86-3) is an emerging heterocyclic compound that has garnered significant attention in pharmaceutical research and material science. As a derivative of naphthyridine, this carboxylic acid-functionalized scaffold exhibits unique electronic properties and binding capabilities that make it valuable for drug discovery applications. The compound's molecular structure combines the planar aromatic system of 1,7-naphthyridine with the versatile reactivity of a carboxylic acid group at the 6-position, creating multiple opportunities for structural modifications.

Recent studies highlight the growing importance of 1,7-Naphthyridine-6-carboxylic acid derivatives in addressing current challenges in medicinal chemistry. Researchers are particularly interested in its potential as a kinase inhibitor scaffold, with several derivatives showing promising activity against various disease targets. The compound's ability to participate in hydrogen bonding through both its nitrogen atoms and carboxylic acid group makes it an excellent candidate for molecular recognition applications. Moreover, its fluorescence properties have sparked interest in bioimaging probes development, aligning with the increasing demand for novel diagnostic tools.

The synthesis and applications of 1,7-Naphthyridine-6-carboxylic acid have become hot topics in organic chemistry forums and research publications. Many scientists are searching for information about "1,7-Naphthyridine-6-carboxylic acid synthesis" and "CAS 1368175-86-3 applications," reflecting the compound's growing relevance. Its structural features allow for diverse functionalization, enabling the creation of libraries of compounds for high-throughput screening in drug discovery programs. The presence of both hydrogen bond acceptors (nitrogen atoms) and donors (carboxylic acid) in its structure contributes to its excellent binding affinity with various biological targets.

From a commercial perspective, 1,7-Naphthyridine-6-carboxylic acid has seen steady demand growth in the past five years, particularly from pharmaceutical and biotechnology companies. Suppliers report increasing inquiries about "buy 1,7-Naphthyridine-6-carboxylic acid" and "CAS 1368175-86-3 suppliers," indicating expanding market opportunities. The compound's stability under various conditions and relatively straightforward purification process make it attractive for industrial-scale production. Current research trends suggest potential applications in developing new antimicrobial agents, addressing the global challenge of antibiotic resistance.

Analytical characterization of 1,7-Naphthyridine-6-carboxylic acid typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are crucial for research applications. The carboxylic acid moiety at position 6 allows for various derivatization strategies, including amide formation and esterification, expanding its utility in combinatorial chemistry. Recent patent literature reveals growing intellectual property activity around 1,7-naphthyridine derivatives, particularly in therapeutic areas like oncology and inflammation.

Environmental and safety considerations for 1,7-Naphthyridine-6-carboxylic acid handling follow standard laboratory protocols for heterocyclic compounds. While not classified as hazardous, proper personal protective equipment is recommended during manipulation. The compound's stability profile and relatively low toxicity make it suitable for various research environments. Storage typically requires protection from moisture and extreme temperatures to maintain the carboxylic acid functionality intact for subsequent reactions.

Future research directions for 1,7-Naphthyridine-6-carboxylic acid include exploring its potential in metal-organic frameworks (MOFs) and as a ligand in catalytic systems. The compound's rigid structure and coordination sites offer interesting possibilities in materials science applications. Additionally, its fluorescence properties are being investigated for potential use in organic electronic devices, aligning with the growing interest in sustainable materials. As synthetic methodologies continue to advance, we can expect to see more innovative applications of this versatile heterocyclic building block across multiple scientific disciplines.

The global market for 1,7-Naphthyridine-6-carboxylic acid is projected to grow steadily, driven by increasing research activities in medicinal chemistry and materials science. Suppliers are expanding their catalog offerings to include various 1,7-naphthyridine derivatives, responding to the compound's rising popularity. Current pricing trends reflect its status as a specialty chemical with significant value in research applications. Academic and industrial laboratories continue to explore novel synthetic routes to improve yields and reduce production costs for this important pharmaceutical intermediate.

In conclusion, 1,7-Naphthyridine-6-carboxylic acid (CAS 1368175-86-3) represents a fascinating case study in how heterocyclic chemistry continues to enable scientific advancements. Its unique structural features and versatile reactivity profile position it as a valuable tool for addressing current challenges in drug discovery and materials development. As research into naphthyridine-based compounds expands, this particular derivative is likely to play an increasingly important role in both academic and industrial settings, contributing to innovations that may impact various aspects of modern science and technology.